Cas no 1260664-94-5 (3-Oxoisoindoline-5-carbaldehyde)

3-Oxoisoindoline-5-carbaldehyde Properties

Names and Identifiers

• 3-Oxoisoindoline-5-carbaldehyde
• CS-W005753
• AKOS016001807
• A889820
• 3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBALDEHYDE
• DA-13321
• DTXSID20743705
• DS-3665
• SCHEMBL26119392
• 3-oxoisoindoline-5-carboxaldehyde
• SY120952
• 3-oxo-1,2-dihydroisoindole-5-carbaldehyde
• 1260664-94-5
• MFCD18251181
• BCP32333
• 1H-ISOINDOLE-5-CARBOXALDEHYDE, 2,3-DIHYDRO-3-OXO-
• AB74383
• 1H-Isoindole-5-carboxaldehyde,2,3-dihydro-3-oxo-
• AM85532
• +Expand

• MDL： MFCD18251181
• InChIKey： CLDCSOQPDZYABK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-5-6-1-2-7-4-10-9(12)8(7)3-6/h1-3,5H,4H2,(H,10,12)
• SMILES： O=CC1=CC2=C(CNC2=O)C=C1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.047678466g/mol
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 475.5±45.0°C at 760 mmHg